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Compound of Interest

Compound Name: Zirconium-88

CAS No.: 14681-75-5

Cat. No.: B1216084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

production and activation analysis of Zirconium-88 (Zr-88). Zr-88 is a radionuclide of

significant interest due to its long half-life and unique nuclear properties, making it valuable for

nuclear security applications and fundamental physics research.[1][2] Recent discoveries of its

exceptionally large thermal neutron absorption cross-section have further intensified scientific

inquiry.[2][3][4]

Application Notes
Zirconium-88 (t½ = 83.4 days) decays via electron capture to Yttrium-88 (Y-88, t½ = 106.6

days), which in turn decays to stable Strontium-88.[3][5] This decay chain and the associated

gamma emissions make Zr-88 a useful diagnostic tool.[1] The primary applications and areas

of research for Zr-88 include:

Nuclear Security: Used as a diagnostic tool in nuclear security applications.[1]
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Fundamental Physics Research: The unexpectedly high thermal neutron capture cross-

section of Zr-88 (approximately 800,000 barns) has made it a subject of intense study to

understand nuclear structure and reaction mechanisms.[3][4]

Radionuclide Generators: Zr-88 can be used in a radionuclide generator system to produce

high-purity, carrier-free Y-88.[6]

Medical Isotope Research: While its direct therapeutic or diagnostic application in medicine

is not mainstream, its daughter, Y-88, serves as a radiolabeling surrogate for the therapeutic

radionuclide Yttrium-90.[1]

The activation analysis of Zr-88 primarily involves its production, followed by its use as a target

for neutron irradiation to study the 88Zr(n,γ)89Zr reaction. This analysis is crucial for verifying

nuclear models and understanding the properties that lead to its massive neutron-capture

cross-section.[7]

Quantitative Data Summary
The following tables summarize key quantitative data for Zr-88 and related isotopes.

Table 1: Nuclear Decay Properties of Relevant Isotopes

Isotope Half-Life Decay Mode
Major Gamma
Ray Energies
(keV)

Branching
Ratio (%)

Zirconium-88

(⁸⁸Zr)
83.4 days

Electron
Capture (EC)

392.9 97.2

Yttrium-88 (⁸⁸Y) 106.6 days EC, β+ 898.0 93.7

1836.1 99.2

Zirconium-89m

(⁸⁹ᵐZr)
4.16 minutes

Isomeric

Transition, β+
587.8 93.8 (IT)

| Zirconium-89g (⁸⁹ᵍZr) | 78.4 hours | EC, β+ | 909.1 | 99.0 |

Data sourced from references[3][4][5][8].
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Table 2: Example Production Parameters for the ⁸⁹Y(p,2n)⁸⁸Zr Reaction

Parameter Value Notes

Target Material Metallic Yttrium (⁹⁹Y) Monoisotopic.[5]

Target Mass ~20 g

Placed inside a bolted

aluminum target-holder or

Inconel capsule.[6]

Proton Beam Energy 16 to 34 MeV

Optimized range for the (p,2n)

reaction while minimizing

(p,pn) byproducts.[5][9]

Beam Current 100 - 200 µA
High intensity beam for

maximizing yield.[5][9]

Production Facility
Los Alamos Isotope Production

Facility (IPF)

Example facility for high-yield

production.[6][9]

| Typical Yield | Tens to hundreds of GBq | Dependent on irradiation time and beam

parameters.[5][9] |

Data sourced from references[5][6][9].

Table 3: Measured Thermal Neutron Capture Cross-Section of ⁸⁸Zr

Reported Value (barns) Research Institution Year

861,000 ± 69,000
Lawrence Livermore
National Laboratory
(LLNL)

2019

804,000 ± 63,000
Lawrence Livermore National

Laboratory (LLNL)
2021

| 771,000 ± 31,000 | Los Alamos National Laboratory (LANL) | 2023 |

Data sourced from references[3][4].
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Experimental Protocols
Protocol 1: Production and Separation of Zirconium-88
This protocol details the production of Zr-88 via proton irradiation of an yttrium target and its

subsequent chemical separation. All operations with the irradiated target must be performed in

a hot cell.[6]

1. Target Preparation and Irradiation: a. Fabricate a target from high-purity metallic yttrium foil

or sputtering targets (~20 g).[6] b. Encase the yttrium target in a suitable holder, such as a

bolted aluminum or Inconel capsule.[6] c. Irradiate the target with a proton beam of 16-34 MeV

at a beam current of 100-200 µA.[5][9] The duration of irradiation will depend on the desired

activity. d. Allow the target to cool post-irradiation to permit the decay of short-lived isomers like

⁸⁹ᵐZr (t½ = 4.16 min).[8]

2. Target Dissolution: a. Transfer the irradiated target to a hot cell. b. Dissolve the yttrium metal

in an appropriate acid. The final solution should be adjusted to be in 2-8M HCl or HNO₃ for the

separation step.[10]

3. Radiochemical Separation using Hydroxamate Resin: a. Prepare a chromatography column

with hydroxamate resin.[5][6] b. Precondition the column with the same acid matrix as the

dissolved target solution (e.g., 2M HCl). c. Load the dissolved target solution onto the column.

Zirconium-88 will be retained by the resin, while the bulk yttrium target material will pass

through.[10] d. Wash the column with additional acid (e.g., 2M HCl) to remove any remaining

yttrium.[10] e. Elute the purified Zr-88 from the resin. A high elution yield of over 94% can be

achieved.[5][6][9] The final product is often prepared as Zirconium (IV) in 0.1 N to 2 N HCl.[1][4]

[11]

4. Quality Control: a. Perform gamma-ray spectroscopy on the final product using a High-Purity

Germanium (HPGe) detector to confirm radionuclidic purity.[6] The primary signature for Zr-88

is the 392.9 keV gamma peak. Peaks from the ⁸⁸Y daughter (898.0 keV and 1836.1 keV) will

also be present and will grow over time.[4][5] b. Use Inductively Coupled Plasma Optical

Emission Spectroscopy (ICP-OES) to measure the concentration of any stable elemental

impurities.[6]
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Caption: Workflow for the production and separation of Zirconium-88.

Protocol 2: Zirconium-88 Activation Analysis via Neutron
Capture
This protocol describes the use of purified Zr-88 as a target for neutron activation to measure

the 88Zr(n,γ)89Zr reaction products.

1. Sample Preparation: a. Prepare a sample of the purified Zr-88 solution. A known activity

(e.g., 5 µCi) is required for quantitative analysis.[3] b. The sample can be prepared for

irradiation by evaporating the HCl solution to dryness and re-dissolving in a matrix suitable for

neutron measurements, such as a DCl solution in D₂O, to minimize neutron scattering by

hydrogen.[6][9] c. Alternatively, the HCl solution can be evaporated between two pieces of

Kapton tape for containment.[4] The mass and activity of Zr-88 in the final sample must be

accurately determined.

2. Neutron Irradiation: a. Place the prepared Zr-88 sample in a high-flux neutron source, such

as a nuclear research reactor (e.g., TRIGA Mark II).[3] b. Irradiate the sample for a defined

period (e.g., 10 minutes). The exact flux and duration must be recorded for cross-section

calculations.[3]
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3. Post-Irradiation Measurement: a. Following irradiation, quickly transfer the sample to an

HPGe detector for gamma-ray spectroscopy. A measurement delay of a few minutes (e.g., 3

minutes) is typical to allow for sample handling.[3] b. Acquire gamma spectra over a sufficient

time to obtain good counting statistics for the gamma rays from the decay of ⁸⁹Zr. c. The

primary signature of the reaction product is the 909.1 keV gamma ray from the decay of the

⁸⁹ᵍZr ground state (t½ = 78.4 h).[7] d. It is also critical to measure the 587.8 keV gamma ray

from the short-lived metastable state, ⁸⁹ᵐZr (t½ = 4.16 min), to determine the isomeric yield

ratio.[3]

4. Data Analysis: a. Analyze the gamma spectra using appropriate software (e.g., Gamma

Vision) to identify and quantify the photopeaks corresponding to ⁸⁹ᵐZr and ⁸⁹ᵍZr.[6] b. Use the

known detector efficiency, irradiation parameters (flux, time), sample activity, and measured

peak areas to calculate the neutron capture cross-section and the isomeric yield ratio.[3]

Purified ⁸⁸Zr Solution Evaporation & Containment
(e.g., on Kapton tape)

Neutron Irradiation
(Nuclear Reactor)

Create ⁸⁸Zr Target

Gamma-Ray Spectroscopy
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Measure ⁸⁹Zr products

⁸⁸Zr(n,γ)⁸⁹Zr

Data Analysis
(Cross-section, Isomeric Ratio)

Click to download full resolution via product page

Caption: Workflow for the neutron activation analysis of Zirconium-88.

Logical Relationships
Zirconium-88 Decay Pathway
The following diagram illustrates the nuclear decay pathway starting from Zirconium-88.
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Caption: The decay chain of Zirconium-88 to stable Strontium-88.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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